Cas no 122918-25-6 (6-bromopyridine-2-carbonitrile)

• Product Name: 6-bromopyridine-2-carbonitrile
• CAS No: 122918-25-6
• MF: C₆H₃BrN₂
• MW: 183.005419969559
• MDL: MFCD00234142
• CID: 63646
• PubChem ID: 15100859
• Update Time: 2025-08-05

6-bromopyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Bromopicolinonitrile
• 2-BROMO-6-CYANOPYRIDINE
• 6-BROMO-PYRIDINE-2-CARBONITRILE
• 6-Bromo-2-cyanopyridine
• 6-Bromo-2-pyridinecarbonitrile
• 6-bromopyridine-2-carbonitrile
• 6-Bromo-2-pyridinecarboni...
• 6-Bromopyridin-2-carbonitrile
• 6-Bromo-2-cyanopyridine, 6-Bromopicolinonitrile
• 6-Bromo-2-pyridinecarbonitrile 97%
• AMY3206
• DTXSID90568200
• SCHEMBL4719
• AC-1449
• W-200961
• CS-W007756
• 2-Bromo-6-cyanopyridin
• FG-0499
• 6-Bromo-2-pyridinecarbonitrile, 97%
• PB24633
• MFCD00234142
• Z1238671786
• AKOS005198943
• SY032579
• EN300-87114
• 122918-25-6
• 6-Bromo-2-cyano-pyridine
• 2-PYRIDINECARBONITRILE, 6-BROMO-
• 2-CYANO-6-BROMOPYRIDINE
• HNEBPTAKURBYRM-UHFFFAOYSA-N
• FT-0655545
• 6-Bromo-2-pyridinecarbonitrile,98%
• STL554160
• 6-Bromo-2-cyanopyridine; 2-Bromo-6-cyanopyridine
• DB-029231
• BBL100366

• MDL： MFCD00234142
• Inchi： 1S/C6H3BrN2/c7-6-3-1-2-5(4-8)9-6/h1-3H
• InChI Key： HNEBPTAKURBYRM-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C#N)=N1

Computed Properties

• Exact Mass: 181.94800
• Monoisotopic Mass: 181.947961
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.7
• XLogP3: 1.9

Experimental Properties

• Color/Form: Solid
• Density: 1.72
• Melting Point: 100-104 °C
• Boiling Point: 269.7°Cat760mmHg
• Flash Point: 116.9°C
• Refractive Index: 1.612
• PSA: 36.68000
• LogP: 1.71578

6-bromopyridine-2-carbonitrile Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H315-H318-H335
• Warning Statement： P261-P280-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-37/38-41
• Safety Instruction： S26-S39
• Hazardous Material Identification：
• Risk Phrases：R22; R37/38; R41
• Safety Term：S26;S39
• HazardClass：IRRITANT
• Storage Condition：Store long-term at -20°C

Additional information on 6-bromopyridine-2-carbonitrile

Introduction to 6-bromopyridine-2-carbonitrile (CAS No: 122918-25-6)

6-bromopyridine-2-carbonitrile, identified by the Chemical Abstracts Service Number (CAS No) 122918-25-6, is a significant intermediate in modern pharmaceutical and chemical synthesis. This compound belongs to the pyridine family, a heterocyclic aromatic structure that has garnered considerable attention in medicinal chemistry due to its versatile reactivity and biological relevance. The presence of both a bromine substituent at the 6-position and a nitrile group at the 2-position makes 6-bromopyridine-2-carbonitrile a valuable building block for constructing more complex molecules, particularly in the development of novel therapeutic agents.

The utility of 6-bromopyridine-2-carbonitrile stems from its ability to participate in a wide array of chemical transformations. The bromine atom facilitates nucleophilic substitution reactions, allowing for the introduction of various functional groups, while the nitrile group can be hydrolyzed to a carboxylic acid or converted into other derivatives such as amides or esters. These properties make it an indispensable reagent in synthetic organic chemistry, enabling the rapid assembly of pharmacophores that exhibit desirable biological activities.

In recent years, 6-bromopyridine-2-carbonitrile has found applications in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its role in developing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The pyridine core is a common motif in many bioactive compounds, and modifications at the 2- and 6-positions can fine-tune the pharmacokinetic and pharmacodynamic profiles of these molecules. The bromine substituent further enhances the compound's versatility by enabling cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl structures prevalent in many drugs.

One notable area where 6-bromopyridine-2-carbonitrile has made a significant impact is in the development of antiviral agents. The nitrile group can be selectively reduced to an amide, which can then be further functionalized to create protease inhibitors. These inhibitors are particularly important in combating viral infections, as they can disrupt critical enzymatic processes required for viral replication. Additionally, the bromine atom allows for further derivatization into thiols or amines, expanding the compound's utility in designing multifunctional therapeutics.

The synthesis of 6-bromopyridine-2-carbonitrile typically involves bromination and cyanation reactions on a pyridine precursor. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that researchers have access to high-quality starting materials for their investigations. For example, palladium-catalyzed cross-coupling reactions have been optimized to introduce bromine at the 6-position with high regioselectivity, minimizing side products that could complicate downstream applications.

Recent advancements in computational chemistry have also enhanced the understanding of how 6-bromopyridine-2-carbonitrile interacts with biological targets. Molecular modeling studies have revealed insights into its binding affinity and mode of action, guiding medicinal chemists in designing more effective derivatives. These computational approaches complement experimental work by predicting structural modifications that could improve drug-like properties such as solubility, metabolic stability, and target specificity.

The pharmaceutical industry continues to explore new applications for 6-bromopyridine-2-carbonitrile, particularly in oncology and neurology. In oncology, kinase inhibitors derived from this compound have shown promise in preclinical studies by inhibiting aberrant signaling pathways that drive tumor growth. In neurology, analogs of 6-bromopyridine-2-carbonitrile are being investigated for their potential as acetylcholinesterase inhibitors, which could offer benefits for treating neurodegenerative disorders such as Alzheimer's disease.

Beyond pharmaceuticals, 6-bromopyridine-2-carbonitrile has applications in materials science and agrochemicals. Its ability to undergo diverse chemical transformations makes it a valuable precursor for synthesizing advanced materials with tailored properties. Additionally, derivatives of this compound have been explored as intermediates in crop protection agents, contributing to sustainable agricultural practices by enhancing pest resistance without compromising environmental safety.

In conclusion,6-bromopyridine-2-carbonitrile (CAS No: 122918-25-6) is a versatile and highly functional compound with broad applications across multiple scientific disciplines. Its unique structural features enable it to serve as a crucial intermediate in drug discovery, materials science, and agrochemical development. As research continues to uncover new synthetic strategies and biological targets,6-bromopyridine-2-carbonitrile will undoubtedly remain at the forefront of innovation in chemical synthesis and medicinal chemistry.